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For Researchers, Scientists, and Drug Development Professionals

Argon (Ar), a noble gas, is the third most abundant gas in the Earth's atmosphere.[1] Due to its

chemical inertness and well-characterized physical behavior, argon serves as a standard for

developing and calibrating experimental apparatus for thermophysical property measurements.

[2] This guide provides an in-depth overview of the thermodynamic properties of argon in its

solid, liquid, and gaseous states, outlines the experimental methodologies used for their

determination, and presents key data in a structured format for easy reference.

Phase Transitions of Argon
Argon, like other pure substances, exists in solid, liquid, and gaseous phases, with transitions

between these states governed by temperature and pressure. The key phase transition points

for argon are fundamental constants in thermodynamics. The triple point of argon, in

particular, is a defining fixed point in the International Temperature Scale of 1990.[1]
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Property Value Units

Triple Point

Temperature 83.8058[1] K

Pressure 68.89[1] kPa

Critical Point

Temperature 150.687[1] K

Pressure 4.863[1] MPa

Normal Boiling Point 87.302[1] K

Normal Melting Point 83.81[1] K

Enthalpy of Fusion (ΔH_fus) 1.18[1][3] kJ/mol

Enthalpy of Vaporization

(ΔH_vap)
6.53[1] kJ/mol

Phase Diagram of Argon
The relationship between the solid, liquid, and gaseous phases of argon as a function of

temperature and pressure is visually summarized in its phase diagram. The diagram shows the

coexistence curves for solid-liquid (melting/fusion), liquid-gas (vaporization), and solid-gas

(sublimation) equilibria, which meet at the triple point. The liquid-gas coexistence curve

terminates at the critical point, beyond which a distinct liquid-gas phase transition no longer

occurs.
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Argon Phase Diagram

Thermodynamic Properties of Solid Argon
Solid argon forms a face-centered cubic (fcc) crystal lattice. Its thermodynamic properties are

primarily influenced by lattice vibrations (phonons) at low temperatures.
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Property Condition Value Units

Density at 40 K 1.68 g/cm³

Molar Heat Capacity

(C_p)
at 298.15 K 20.786 J/(mol·K)

Standard Molar

Entropy (S°)
at 298.15 K 154.846 J/(mol·K)

Thermodynamic Properties of Liquid Argon
Liquid argon exists between its melting and boiling points. Its properties are crucial for

applications in cryogenics.

Property Condition Value Units

Density at boiling point 1.3954[1] g/cm³

Molar Heat Capacity

(C_p)
Saturated Liquid Varies with temp. J/(mol·K)

Thermal Conductivity Saturated Liquid Varies with temp. W/(m·K)

Thermodynamic Properties of Gaseous Argon
As a nearly ideal gas under standard conditions, the properties of gaseous argon are well-

described by kinetic theory. However, at higher pressures and lower temperatures, deviations

from ideal behavior become significant.
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Property
Condition (STP:
273.15 K, 100 kPa)

Value Units

Density at STP 1.784 g/L

Molar Heat Capacity

(C_p)
at 298.15 K, 1 atm 20.786[3] J/(mol·K)

Molar Heat Capacity

(C_v)
at 298.15 K, 1 atm 12.47 J/(mol·K)

Speed of Sound at 293.15 K, 1 atm 319 m/s

Thermal Conductivity at 273.15 K, 1 atm 0.0163 W/(m·K)

Experimental Protocols
The determination of argon's thermodynamic properties relies on a variety of precise

experimental techniques. The accuracy of these methods is paramount, as argon is often used

as a calibration standard.

Calorimetry for Heat Capacity and Enthalpy
Objective: To measure the specific heat capacity (C_p or C_v) and the enthalpies of phase

transitions (fusion and vaporization).

Methodology:

Adiabatic Calorimetry: A known mass of argon is placed in a well-insulated calorimeter.

A measured amount of electrical energy (Q) is supplied to the sample, and the resulting

temperature change (ΔT) is precisely recorded.

The heat capacity is calculated using the formula C = Q / (m·ΔT), where 'm' is the mass of

the sample.

For phase transitions, the energy required to complete the transition at a constant

temperature (e.g., melting or boiling) is measured. This energy corresponds to the enthalpy

of fusion or vaporization.
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Corrections are made for any heat exchange with the calorimeter and its surroundings to

ensure high accuracy.
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Experimental Setup Measurement Procedure

Argon Sample

Adiabatic Calorimeter

Electric Heater Precision Thermometer Start: Equilibrate Sample

Apply Known Energy (Q)

 via Heater

Record Temperature Change (ΔT)

Calculate Property

 using Q=mcΔT or Q=nΔH
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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